An In-Depth Technical Guide to the Synthesis of Mordant Blue 29 (Chrome Azurol S)
An In-Depth Technical Guide to the Synthesis of Mordant Blue 29 (Chrome Azurol S)
For Researchers, Scientists, and Drug Development Professionals
Abstract
Mordant Blue 29, also known as Chrome Azurol S, is a triarylmethane dye with significant applications in analytical chemistry as a complexometric indicator for the determination of various metal ions. This technical guide provides a comprehensive overview of its synthesis pathway, including the preparation of key intermediates. Detailed experimental protocols, quantitative data, and visual representations of the synthesis and related workflows are presented to aid researchers in the replication and optimization of these chemical transformations.
Introduction
Mordant Blue 29 (CAS No. 1667-99-8) is a water-soluble dye that forms colored complexes with metal ions. Its primary utility lies in the spectrophotometric determination of metals such as aluminum, beryllium, iron, and copper. The synthesis of this complex organic molecule involves a multi-step process, beginning with the preparation of two key aromatic intermediates, which are then condensed and subsequently oxidized to yield the final dye. This guide will detail the primary synthesis route and provide available experimental parameters.
Synthesis Pathway Overview
The principal synthesis pathway for Mordant Blue 29 involves three main stages:
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Synthesis of Intermediate 1: 2,4-Dichloro-3-formylbenzenesulfonic acid.
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Synthesis of Intermediate 2: 2-Hydroxy-3-methylbenzoic acid.
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Condensation, Oxidation, and Salt Formation: The two intermediates are condensed to form a leuco (colorless) triarylmethane derivative, which is then oxidized and converted to its trisodium (B8492382) salt to yield Mordant Blue 29.
An alternative patented method involves the sulfonation of a related dye, Chromeazurol B, to produce Chrome Azurol S.
Synthesis of Intermediates
Intermediate 1: 2,4-Dichloro-3-formylbenzenesulfonic acid
The synthesis of 2,4-dichloro-3-formylbenzenesulfonic acid typically starts from 2,4-dichlorotoluene (B165549).
Step 1: Chlorination of p-Chlorotoluene to 2,4-Dichlorotoluene
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Reaction: p-Chlorotoluene is chlorinated in the presence of a catalyst, such as zirconium tetrachloride, to produce 2,4-dichlorotoluene[1].
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Reaction Conditions: The reaction is typically carried out at a temperature range of 5°C to 60°C[1]. Since the reaction is exothermic, cooling may be necessary to maintain the desired temperature.
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Yield: This process can yield a dichlorotoluene mixture containing at least 80% of the desired 2,4-dichlorotoluene isomer[1]. A yield of 94% for 2,4-dichlorotoluene has been reported through a process involving the diazotization of 5-chloro-2-methylaniline[2].
Step 2: Oxidation of 2,4-Dichlorotoluene to 2,4-Dichlorobenzaldehyde
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Reaction: The methyl group of 2,4-dichlorotoluene is oxidized to an aldehyde group. Various oxidation methods can be employed.
Step 3: Sulfonation of 2,4-Dichlorobenzaldehyde
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Reaction: 2,4-Dichlorobenzaldehyde is sulfonated to introduce a sulfonic acid group, yielding 2,4-dichloro-3-formylbenzenesulfonic acid.
Intermediate 2: 2-Hydroxy-3-methylbenzoic acid
This intermediate is synthesized from o-cresol (B1677501) via the Kolbe-Schmitt reaction.
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Reaction: The Kolbe-Schmitt reaction involves the carboxylation of a phenoxide. o-Cresol is first treated with a strong base (like sodium hydroxide) to form the corresponding phenoxide. This phenoxide is then reacted with carbon dioxide under pressure and heat, followed by acidification to yield 2-hydroxy-3-methylbenzoic acid[3][4].
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Reaction Conditions: The reaction with carbon dioxide is typically carried out at elevated temperatures (around 125°C) and high pressure (100 atm)[3]. The choice of alkali metal hydroxide (B78521) can influence the regioselectivity of the carboxylation[4].
Core Synthesis of Mordant Blue 29
Condensation of Intermediates
The core of the synthesis involves the condensation of 2,4-dichloro-3-formylbenzenesulfonic acid with two equivalents of 2-hydroxy-3-methylbenzoic acid. This reaction forms the triarylmethane backbone of the dye in its leuco form.
Oxidation
The resulting leuco compound is then oxidized to form the conjugated system responsible for the dye's color. Various oxidizing agents can be used for triarylmethane dyes, including hydrogen peroxide in the presence of a catalyst, manganese dioxide, or lead dioxide[5][6]. Electrochemical advanced oxidation processes (EAOPs) have also been shown to be effective in the decolorization (oxidation) of triarylmethane dyes[7].
Salt Formation
The final step is the conversion of the oxidized product into its trisodium salt to ensure water solubility. This is typically achieved by treatment with a sodium base, such as sodium hydroxide.
Alternative Synthesis via Sulfonation
A patented method describes the synthesis of Chrome Azurol S (Mordant Blue 29) by sulfonating Chromeazurol B[8][9].
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Reaction: Chromeazurol B is sulfonated using fuming sulfuric acid (oleum) containing 20-30% sulfur trioxide[8][9].
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Reaction Conditions: The sulfonation is carried out at 80-90°C, followed by a period at 100-105°C for 1-2 hours[8][9].
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Work-up and Purification: The sulfonated product is washed with a 15-25% saline solution, filtered, and dried. The product is then extracted with anhydrous ethanol (B145695), followed by neutralization with sodium hydroxide solution to form the sodium salt[8][9].
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Yield and Purity: This method reports a yield of 67-75% with a purity of 70-80%[9].
Quantitative Data Summary
| Step | Reactants | Reagents/Conditions | Product | Yield | Purity | Reference |
| Alternative Synthesis | Chromeazurol B | Fuming sulfuric acid (20-30% SO₃), 80-105°C, 1-2 h | Sulfonated Intermediate | - | - | [8][9] |
| Sulfonated Intermediate | 15-25% Saline Wash | Washed Intermediate | - | - | [8][9] | |
| Washed Intermediate | Anhydrous Ethanol Extraction | Purified Sulfonated Product | - | - | [8][9] | |
| Purified Sulfonated Product | Sodium Hydroxide | Mordant Blue 29 (Chrome Azurol S) | 67-75% | 70-80% | [9] |
Experimental Protocols
Synthesis of Mordant Blue 29 via Sulfonation of Chromeazurol B
This protocol is adapted from the described patent[8][9].
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Sulfonation: In a suitable reaction vessel equipped with a stirrer, add Chromeazurol B to fuming sulfuric acid (containing 20-30% by weight sulfur trioxide) with a weight ratio of fuming sulfuric acid to Chromeazurol B of 1-1.2:0.1. Heat the mixture to 80-90°C and maintain for a period, then increase the temperature to 100-105°C and hold for 1-2 hours.
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Salting Out: Cool the reaction mixture and add a 15-25% (by weight) saline solution to precipitate the sulfonated product. The weight ratio of the sulfonated product to the saline solution should be 1:3-5.
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Filtration and Washing: Filter the precipitate and wash it with a 15-25% saline solution.
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Drying: Dry the washed product.
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Extraction: Extract the dried sulfonated product with anhydrous ethanol. The weight ratio of the sulfonated product to anhydrous ethanol should be 1:10-13. Reflux the mixture for 24 hours.
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Purification: Filter the ethanolic solution and concentrate it under vacuum to obtain the purified sulfonated product.
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Neutralization: Dissolve the purified product in water and neutralize it with a sodium hydroxide solution to a pH of 5-6.5 to form the trisodium salt. The weight ratio of the sulfonated product to pure water to sodium hydroxide is approximately 1:7.5-8.0:0.05-0.08.
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Final Product Isolation: Obtain the final product, Chrome Azurol S, by filtration, vacuum concentration, and drying.
Visualizations
Synthesis Pathway of Mordant Blue 29
Caption: Synthesis pathway of Mordant Blue 29 from starting materials.
Alternative Synthesis Workflow
Caption: Workflow for the alternative synthesis of Mordant Blue 29.
References
- 1. US3366698A - Process for the production of 2, 4-dichlorotoluene - Google Patents [patents.google.com]
- 2. CN102234218B - Preparation method of 2,4-dichlorotoluene - Google Patents [patents.google.com]
- 3. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
- 4. jk-sci.com [jk-sci.com]
- 5. EP0568806A1 - Method for producing diarylmethane or triarylmethane dyestuffs by oxidation - Google Patents [patents.google.com]
- 6. US5659053A - Preparation of Di- or triarylmethane dyes by oxidation - Google Patents [patents.google.com]
- 7. Use of real-time in situ monitoring as a tool for comparing electrochemical advanced oxidation processes for the decolourisation of triarylmethane dyes - PMC [pmc.ncbi.nlm.nih.gov]
- 8. CN101434565A - Method for synthesizing chrome azurol S - Google Patents [patents.google.com]
- 9. Page loading... [guidechem.com]
